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Compound of Interest

Compound Name: 3-Chlorobenzyl carbonochloridate

CAS No.: 39545-30-7

Cat. No.: B2522493

Get Quote

Identity, Reactivity, and Applications in Medicinal
Chemistry
Core Identity & Verification
For researchers validating starting materials or establishing regulatory documentation, the

precise chemical identity is the first critical step. Unlike its ubiquitous parent (benzyl

chloroformate), the 3-chloro derivative is a specialized intermediate often confused with its

chloride precursor.
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Parameter Technical Specification

Chemical Name 3-Chlorobenzyl chloroformate

CAS Registry Number 39545-30-7

Synonyms
Carbonochloridic acid, (3-chlorophenyl)methyl

ester; 3-Chlorobenzyloxycarbonyl chloride

Molecular Formula C₈H₆Cl₂O₂

Molecular Weight 205.04 g/mol

InChI Key
HSDAJNMJOMSNEV-UHFFFAOYSA-N

(Analogous parent structure)

Structural Identity Cl-C₆H₄-CH₂-O-C(=O)Cl

Critical Note on Sourcing: Do not confuse this reagent with 3-Chlorobenzyl chloride (CAS 620-

20-2). The chloride is the precursor used to generate the alcohol, which is subsequently

phosgenated to create the chloroformate. If CAS 39545-30-7 is unavailable from standard

catalogs, it must be prepared in situ or on-demand (see Section 5).

Physical & Chemical Profile
As a senior scientist, you must treat this reagent as a meta-stable electrophile. It shares the

lachrymatory and corrosive properties of benzyl chloroformate (Cbz-Cl) but exhibits distinct

electronic characteristics due to the meta-chlorine substitution.
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Property Value / Behavior

Physical State
Colorless to pale yellow liquid (at ambient

temp).

Boiling Point

Not standardly characterized.[1][2][3]

Decomposes at atmospheric pressure. Distill

only under high vacuum (<1 mmHg).

Density
Estimated ~1.25–1.35 g/mL (based on Cbz-Cl:

1.20 g/mL + Cl substituent effect).

Solubility
Miscible in DCM, THF, Toluene, Ethyl Acetate.

Reacts violently with water.

Stability
Moisture sensitive.[4] Hydrolyzes to 3-

chlorobenzyl alcohol, CO₂, and HCl.

Mechanistic Chemistry: The "Why"
The 3-chlorobenzyl chloroformate moiety is primarily used to introduce a modified

Benzyloxycarbonyl (Cbz/Z) group.

Why use the 3-Cl derivative over standard Cbz?

Crystallinity: The chlorine atom can disrupt crystal packing or, conversely, facilitate

crystallization of the final intermediate depending on the crystal lattice, often used to purify

complex pharmaceutical intermediates without chromatography.

Electronic Tuning: The electron-withdrawing nature of the chlorine at the meta position

decreases the electron density of the benzyl ring. This makes the benzylic C-O bond slightly

less labile to acid-catalyzed cleavage compared to unsubstituted Cbz, offering orthogonal

protection strategies.

Lipophilicity: Increases LogP, potentially aiding in membrane permeability studies of

prodrugs.

Reaction Pathway: Carbamate Formation
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The following diagram illustrates the standard mechanism where the chloroformate acts as a

"hard" electrophile attacking the amine nucleophile.
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Figure 1: Mechanism of amine protection using 3-chlorobenzyl chloroformate via addition-

elimination.

Experimental Protocol: Synthesis & Usage
Since CAS 39545-30-7 is often expensive or requires lead time, many labs synthesize it in situ

or use it immediately upon purchase.

A. Synthesis of the Reagent (If commercial stock is unavailable)
Precursor: 3-Chlorobenzyl alcohol (CAS 873-63-2). Reagent: Triphosgene (solid, safer

alternative to gas) or Phosgene (toluene solution).

Setup: Flame-dried 3-neck flask, N₂ atmosphere, 0°C.

Addition: Dissolve 3-chlorobenzyl alcohol in dry THF/Toluene. Add 0.35 eq. Triphosgene.[4]

Catalysis: Slowly add catalytic activated charcoal or pyridine (careful control of exotherm).

Workup: Filter to remove salts/catalyst. Concentrate in vacuo strictly below 40°C to avoid

thermal decomposition. Use immediately.

B. Standard Derivatization Protocol (N-Protection)
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This protocol is self-validating via TLC monitoring of the disappearance of the free amine.

Reagents:

Substrate: Amine (1.0 equiv)

Reagent: 3-Chlorobenzyl chloroformate (1.1–1.2 equiv)

Base: Na₂CO₃ (Schotten-Baumann conditions) or DIPEA (Organic conditions)

Solvent: DCM or THF/H₂O (1:1)

Step-by-Step:

Preparation: Dissolve amine in solvent. If using organic solvent (DCM), cool to 0°C and add

DIPEA (2.5 equiv).

Addition: Add 3-chlorobenzyl chloroformate dropwise over 15 minutes. Reasoning: Rapid

addition causes localized heating and hydrolysis of the reagent.

Reaction: Warm to room temperature. Stir 2–4 hours.

Validation (TLC): Check for consumption of amine (ninhydrin stain) and appearance of UV-

active, less polar product.

Quench: Add saturated NH₄Cl solution.

Isolation: Extract with DCM, wash with brine, dry over Na₂SO₄.

Applications in Drug Design
The 3-chlorobenzyl moiety is not just a protecting group; it is a pharmacophore used in:

Unsymmetrical Ureas: Reacting the chloroformate with a secondary amine to form a

carbamate, which is then converted to a urea.

Prodrug Linkers: The carbamate bond is cleavable by specific esterases, releasing the active

amine drug and the lipophilic 3-chlorobenzyl alcohol bystander.
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Figure 2: Divergent synthetic utility of 3-chlorobenzyl chloroformate.

Safety & Handling (HSE)
Lachrymator: This compound causes severe eye irritation and tearing.[4] Handle only in a

functioning fume hood.

Corrosive: Causes skin burns.[5] Wear butyl rubber gloves (nitrile provides only temporary

splash protection against chloroformates).

Decomposition: Releases HCl gas upon contact with moist air. Store in a tightly sealed

container at 2–8°C under inert gas (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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